Hafnium174
Description
Hafnium-174 is an isotope of hafnium with a mass number of 174, atomic number of 72, and neutron number of 102 . It has an isotopic mass of 173.94005 u and a nuclear binding energy of 1403.92329204 MeV . The half-life of Hafnium-174 is approximately 2.0 x 10^15 years .
Synthesis Analysis
Hafnium oxide nanoparticles were synthesized by a hydrothermal route, using hafnium tetrachloride (HfCl4) as the starting material and sodium hydroxide (NaOH) to adjust the pH .Molecular Structure Analysis
Hafnium-174 has a nuclear angular momentum of 0+ and a charge radius of 5.3201 femtometer .Chemical Reactions Analysis
Hafnium reacts with the halogens upon warming to form hafnium (IV) halides . Hafnium-based metal-organic frameworks (MOFs) have been demonstrated to be highly promising for practical applications due to their unique and outstanding characteristics such as chemical, thermal, and mechanical stability, and acidic nature .Physical And Chemical Properties Analysis
Hafnium is a heavy, hard, and ductile metal. It has twice the density of zirconium, a higher phase transition temperature, and a higher melting point .Future Directions
Hafnium oxide-based ferroelectric field-effect-transistors (FeFET), which combine super-steep logical switching and low power non-volatile memory functions, have significant potential for post-Moore integrated circuit innovations with higher energy efficiency and larger integration scale . The lessons learned from hafnium dioxide-based ferroelectrics offer interesting avenues beyond ferroelectric random-access memories and field-effect transistors .
properties
CAS RN |
14922-49-7 |
|---|---|
Product Name |
Hafnium174 |
Molecular Formula |
C14H7Cl2NO2 |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
